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Compound of Interest

Compound Name: Ditungsten zirconium octaoxide

Cat. No.: B101891

Introduction

Thermal barrier coatings (TBCs) are critical in advanced gas turbines and other high-
temperature applications, protecting metallic components from extreme operating
temperatures. The most common TBC material is Yttria-Stabilized Zirconia (YSZ), which offers
low thermal conductivity and good high-temperature stability.[1] However, a significant
challenge with YSZ TBCs is the large mismatch in the coefficient of thermal expansion (CTE)
between the ceramic topcoat (=11 x 10~ K~1) and the underlying metallic bond coat and
superalloy substrate.[2] This mismatch induces substantial thermomechanical stress during
thermal cycling, leading to cracking, spallation, and premature failure of the coating system.[2]

[3]

A promising strategy to overcome this limitation is the development of composite TBCs with
tailored thermal expansion. Zirconium tungstate (ZrwW20s) is a unique ceramic material that
exhibits strong, isotropic negative thermal expansion (NTE) over a very wide temperature
range (—273 °C to 777 °C), meaning it shrinks upon heating.[1][4] By incorporating NTE
ZrW20s particles into a traditional ceramic matrix like zirconia (ZrOz), it is possible to fabricate
a composite material with a significantly reduced, or even near-zero, CTE.[4][5] This approach
aims to minimize the CTE mismatch with the metallic substrate, thereby reducing thermal
stresses and enhancing the durability and lifespan of the thermal barrier coating.

Mechanism of Thermal Expansion Compensation
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The fundamental principle behind using ZrW20s composites is to leverage its intrinsic NTE to
counteract the positive thermal expansion (PTE) of the surrounding matrix material. When the
composite is heated, the matrix expands while the ZrW2:0s particles contract. This internal
push-pull mechanism results in a bulk material with a CTE value that can be precisely
controlled by adjusting the volume fraction of the ZrW20Os filler.[6] This tailored thermal
expansion minimizes stress at the interface between the ceramic topcoat and the metallic bond
coat, which is the primary site of failure for conventional TBCs.
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Mechanism of CTE Reduction in ZrW20s Composites
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Protocol 1: Powder Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

